Cas no 339-02-6 (Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI)
• CAS No: 339-02-6
• MF: C₂₁H₂₉FO₃
• MW: 348.451570272446
• CID: 321890
• PubChem ID: 226014
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,9-fluoro-11-hydroxy-, (11b)- (9CI)
• (8S,9R,10S,11S,13R,14S,17S)-17-acetyl-9-fluoro-11-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 11beta-Hydroxy-9alpha-fluoroprogesterone
• 9alpha-Fluoro-11beta-hydroxy-4-pregnene-3,20-dione
• MLS002638463
• Pregn-4-ene-3,20-dione, 9-alpha-fluoro-11-beta-hydroxy-
• NIOSH/TU5024100
• DTXSID20955487
• 339-02-6
• SCHEMBL11660982
• 9-Fluoro-11-hydroxypregn-4-ene-3,20-dione
• NSC17128
• NSC16008
• Q27148951
• CHEBI:79814
• (11beta)-9-fluoro-11-hydroxypregn-4-ene-3,20-dione
• NSC-16008
• NSC-17128
• 9-alpha-Fluoro-11-beta-hydroxypregn-4-ene-3,20-dione
• MLS000737822
• TU50241000
• CHEMBL3250363
• 9-alpha-Fluoro-11-beta-hydroxyprogesterone

• Inchi： 1S/C21H29FO3/c1-12(23)15-6-7-16-17-5-4-13-10-14(24)8-9-20(13,3)21(17,22)18(25)11-19(15,16)2/h10,15-18,25H,4-9,11H2,1-3H3/t15-,16+,17+,18+,19-,20+,21+/m1/s1
• InChI Key： JSGVCWDJNUVILL-VTZQMFNYSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)[C@@H](C(C)=O)CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 348.21017
• Monoisotopic Mass: 348.21007294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives